2-(3-Fluorophenyl)-6-fluorobenzoic acid, 95%

• IUPAC Name: 2-fluoro-6-(3-fluorophenyl)benzoic acid
• InChI: InChI=1S/C13H8F2O2/c14-9-4-1-3-8(7-9)10-5-2-6-11(15)12(10)13(16)17/h1-7H,(H,16,17)
• InChI Key: KMSMDSKJCBHVOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=C(C(=CC=C2)F)C(=O)O
• Molecular Formula: C13H8F2O2
• DSSTOX Substance ID: DTXSID20673351
• Molecular Weight: 234.20 g/mol
• CAS RN: 1214332-30-5

Description

2-(3-Fluorophenyl)-6-fluorobenzoic acid, commonly abbreviated as F3FBA, is a compound belonging to the class of Fluorobenzoic acids. It is an organic compound that has been widely used in scientific research due to its unique properties. It has been used in a variety of applications, such as drug synthesis, biochemistry and physiology studies, and the development of new materials.

Scientific Research Applications

F3FBA has been widely used in scientific research due to its unique properties. It has been used in a variety of applications, such as drug synthesis, biochemistry and physiology studies, and the development of new materials. For example, it has been used in the synthesis of various drugs, such as anti-inflammatory and anti-cancer drugs. It has also been used in the synthesis of polymers and other materials. Additionally, F3FBA has been used in the study of biochemical and physiological processes, such as enzyme inhibition and protein-protein interactions.

Mechanism of Action

F3FBA is known to act as an inhibitor of enzymes, such as cyclooxygenase-2 (COX-2), which is involved in inflammation. It is believed that F3FBA binds to the active site of COX-2, preventing the enzyme from carrying out its function. Additionally, F3FBA has been shown to bind to other proteins, such as the G-protein coupled receptor (GPCR). This binding is believed to result in the inhibition of the receptor’s activity.
Biochemical and Physiological Effects
F3FBA has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to inhibit the activity of cyclooxygenase-2, which is involved in inflammation. Additionally, it has been shown to bind to GPCRs, resulting in the inhibition of their activity. Furthermore, F3FBA has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs.

Advantages and Limitations for Lab Experiments

F3FBA has several advantages for use in lab experiments. It is relatively easy to synthesize and is readily available. Additionally, it is a relatively stable compound and can be stored for long periods of time. However, F3FBA also has some limitations. It is a relatively expensive compound and is not always easy to obtain. Additionally, it can be toxic if used in large quantities.

Future Directions

There are a variety of potential future directions for F3FBA. For example, further research could be done to explore its potential as an anti-cancer drug. Additionally, further research could be done to explore its potential as an inhibitor of other enzymes and proteins. Additionally, further research could be done to explore its potential in the development of new materials. Finally, further research could be done to explore its potential in the study of biochemical and physiological processes.

Synthesis Methods

F3FBA can be synthesized through a two-step reaction process. The first step involves the reaction of 3-fluorobenzoic acid and 2-fluorophenol in the presence of an acid catalyst. This reaction results in the formation of an ester, which is then hydrolyzed to produce F3FBA. The reaction is typically carried out in an aqueous solution at a temperature of around 80°C.